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Compound of Interest

Compound Name: 4'-Tetrahydropyranylglycine

Cat. No.: B1274840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Tetrahydropyranylglycine, a

non-proteinogenic amino acid incorporating a tetrahydropyran (THP) moiety. The document is

intended for researchers, scientists, and professionals in drug development who may be

considering this compound for their work. It covers essential safety and handling procedures,

summarizes its chemical and physical properties, and explores its potential applications and

synthetic strategies based on available data.

Chemical and Physical Properties
4'-Tetrahydropyranylglycine, also known as 2-amino-2-(tetrahydro-2H-pyran-4-yl)acetic acid,

is a derivative of glycine containing a tetrahydropyran ring. This structural feature significantly

influences its physicochemical properties compared to its acyclic or carbocyclic analogues. The

tetrahydropyran ring is often employed in medicinal chemistry as a bioisostere for a cyclohexyl

group, with the introduction of an oxygen atom potentially improving pharmacokinetic

properties such as solubility and metabolic stability.[1]
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Property Value Source

Chemical Formula C₇H₁₃NO₃

Molecular Weight 159.19 g/mol [2]

CAS Number 53284-84-7

Appearance White to off-white solid [2]

Purity Typically >95% [3][4]

Safety and Handling
While comprehensive toxicological data for 4'-Tetrahydropyranylglycine is not publicly

available, information from Safety Data Sheets (SDS) from various suppliers indicates that it

should be handled with care in a laboratory setting.[3][5] The toxicological properties have not

been fully investigated.[5]

Hazard Identification:

Skin Irritation: Causes skin irritation.[3]

Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Recommended Handling Procedures:

Ventilation: Use only outdoors or in a well-ventilated area.[3]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[3]

Eye/Face Protection: Wear eye protection/face protection.[3]

Clothing: Wear protective clothing.[3]

Hygiene: Wash skin thoroughly after handling.[3]
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First Aid Measures:

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.[3]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Drink plenty of water. Clean mouth with water. Get medical attention.[5]

Storage:

Store in a well-ventilated place. Keep container tightly closed.[3]

Store locked up.[3]

Recommended to keep in a dry, cool place.[5]

Disposal:

Dispose of contents/container to an approved waste disposal plant.[3] Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous waste

and consult local, regional, and national hazardous waste regulations.[5]

Potential Applications and Biological Context
Specific biological activity and a definitive mechanism of action for 4'-
Tetrahydropyranylglycine have not been detailed in the available scientific literature.

However, the structural motifs present in the molecule provide context for its potential

applications in research and drug discovery.

The tetrahydropyran ring is a common feature in many bioactive molecules and approved

drugs. Its inclusion can offer several advantages, such as:
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Improved Pharmacokinetics: The ether oxygen can act as a hydrogen bond acceptor,

potentially improving solubility and interactions with biological targets. The THP ring is

considered a conformationally restricted and less lipophilic bioisostere of a cyclohexane ring.

[1]

Intermediate for Neurological Agents: The hydrochloride salt of the methyl ester of amino-

(tetrahydropyran-4-yl)acetic acid is noted as an intermediate in the synthesis of

pharmaceuticals, particularly those targeting neurological disorders.[6] This suggests that 4'-
Tetrahydropyranylglycine could be a valuable building block in this area of research.

Ergogenic Potential: While a very general claim, amino acid derivatives have been explored

for their potential to influence anabolic hormone secretion and enhance mental and physical

performance.[2]

The logical relationship for its potential use in drug discovery is outlined in the following

diagram:
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Potential Role of 4'-Tetrahydropyranylglycine in Drug Discovery

Lead Compound with
Cyclohexylglycine Moiety

4'-Tetrahydropyranylglycine
(Bioisostere)

Bioisosteric Replacement

Improved Pharmacokinetic
Properties (ADME)

Leads to

Enhanced Target Interaction

Potentially leads to

Novel Drug Candidate

Click to download full resolution via product page

Caption: Bioisosteric replacement workflow.

Experimental Protocols: Synthetic Considerations
A specific, detailed experimental protocol for the synthesis of 4'-Tetrahydropyranylglycine is

not readily available in peer-reviewed literature. However, based on established methods for

amino acid synthesis, a plausible synthetic route can be proposed. The amidomalonate

synthesis is a robust method for preparing α-amino acids.[7]

Proposed Synthetic Workflow via Amidomalonate Synthesis:

This proposed workflow starts from a suitable tetrahydropyran-containing electrophile.
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Proposed Synthesis of 4'-Tetrahydropyranylglycine

Step 1: Alkylation

Step 2: Hydrolysis and Decarboxylation

Step 3: Resolution (Optional)

Diethyl Acetamidomalonate

Alkylated Malonate Intermediate

NaOEt, EtOH

4-Bromomethyl-tetrahydro-2H-pyran

Alkylated Malonate Intermediate

4'-Tetrahydropyranylglycine
(Racemic Mixture)

Aq. HCl, reflux

Racemic Mixture

Enantiomerically Pure
4'-Tetrahydropyranylglycine

Chiral Resolving Agent or
Enzymatic Method

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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